![molecular formula C17H24FLi2N3O16P2 B054761 Udp-adfgu CAS No. 120701-60-2](/img/structure/B54761.png)
Udp-adfgu
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
UDP-adfgu is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic analog of uridine diphosphate glucose (UDP-glucose) and has been synthesized using a novel method.
Mechanism of Action
UDP-adfgu acts as a substrate for enzymes involved in the biosynthesis of glycosylated compounds. It is converted into this compound by these enzymes, which is then used as a precursor for the biosynthesis of glycosylated compounds. This compound can also act as a competitive inhibitor of enzymes involved in the biosynthesis of glycosylated compounds.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It can enhance the biosynthesis of glycosylated compounds, such as glycoproteins and glycolipids. It can also modulate the activity of enzymes involved in the biosynthesis of these compounds. Additionally, this compound can affect the structure and function of glycosylated compounds, which can have various physiological effects.
Advantages and Limitations for Lab Experiments
UDP-adfgu has various advantages and limitations for lab experiments. Its synthetic analog nature allows for precise control over its structure and function, which can be useful for studying the biosynthesis of glycosylated compounds. However, its limited availability and high cost can be a limitation for some experiments.
Future Directions
There are various future directions for the use of UDP-adfgu in scientific research. One direction is the development of new synthetic methods for its production, which can increase its availability and reduce its cost. Another direction is the study of its potential applications in the biosynthesis of glycosylated compounds in various organisms. Additionally, this compound can be used as a tool for the development of new drugs and therapies for various diseases.
Synthesis Methods
UDP-adfgu is synthesized using a novel method, which involves the reaction of uridine-5'-diphosphate (UDP) with adfgu. The reaction takes place in the presence of a catalyst and under controlled conditions of temperature and pressure. The resulting product is purified using various techniques, such as column chromatography and recrystallization.
Scientific Research Applications
UDP-adfgu has various potential applications in scientific research. It can be used as a substrate for enzymes involved in the biosynthesis of glycosylated compounds, such as glycoproteins and glycolipids. It can also be used as a tool for studying the biosynthesis of these compounds. Additionally, this compound can be used as a probe for studying the mechanism of action of enzymes involved in the biosynthesis of glycosylated compounds.
Properties
120701-60-2 | |
Molecular Formula |
C17H24FLi2N3O16P2 |
Molecular Weight |
621.3 g/mol |
IUPAC Name |
dilithium;[(2R,3R,4R,5S,6S)-3-acetamido-6-(fluoromethyl)-4,5-dihydroxyoxan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate |
InChI |
InChI=1S/C17H26FN3O16P2.2Li/c1-6(22)19-10-13(26)11(24)7(4-18)35-16(10)36-39(31,32)37-38(29,30)33-5-8-12(25)14(27)15(34-8)21-3-2-9(23)20-17(21)28;;/h2-3,7-8,10-16,24-27H,4-5H2,1H3,(H,19,22)(H,29,30)(H,31,32)(H,20,23,28);;/q;2*+1/p-2/t7-,8-,10-,11-,12-,13-,14-,15-,16-;;/m1../s1 |
InChI Key |
WESCJVYWYJQIIA-YZVFIFBQSA-L |
Isomeric SMILES |
[Li+].[Li+].CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1OP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)CF)O)O |
SMILES |
[Li+].[Li+].CC(=O)NC1C(C(C(OC1OP(=O)([O-])OP(=O)([O-])OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CF)O)O |
Canonical SMILES |
[Li+].[Li+].CC(=O)NC1C(C(C(OC1OP(=O)([O-])OP(=O)([O-])OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CF)O)O |
synonyms |
UDP-ADFGU uridine 5'-( 2-acetamido-2,6-dideoxy-6-fluoroglucopyranosyl)diphosphate uridine 5'-(2-acetamido-2,6-dideoxy-6-fluoro-alpha-D-glucopyranosyl)diphosphate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.